LDN-212320

• Molecular Formula: C17H15N3S
• Molecular Weight: 293.4 g/mol
• InChI: InChI=1S/C17H15N3S/c1-13-6-2-3-7-14(13)12-21-17-10-9-16(19-20-17)15-8-4-5-11-18-15/h2-11H,12H2,1H3
• InChIKey: DUUQLWDHNYFUPP-UHFFFAOYSA-N

Glutamate transporter studies require mechanistic precision: transcriptional activators like ceftriaxone have slow onset and off-target effects. LDN-212320 is a validated pyridazine-based translational activator of EAAT2/GLT-1. - **Mechanism:** Mobilizes pre-existing EAAT2 mRNA into active translation within 1-2 hrs; no change in mRNA levels. - **In vivo efficacy:** 40 mg/kg i.p. elevates EAAT2 protein more than ceftriaxone 200 mg/kg. - **Applications:** Pain models (formalin, CFA), neuroprotection, glioblastoma (IC50 15.9-21.0 µM). - **Supply:** Packaged for R&D; bulk available.

LDN-212320: Core Identity and Procurement Overview

LDN-212320 (synonym LDN-0212320, OSU-0212320; CAS 894002-50-7) is a pyridazine-derived small-molecule translational activator of the glutamate transporter EAAT2/GLT-1 [1]. Unlike transcriptional activators such as ceftriaxone, LDN-212320 acts at the post-transcriptional level by mobilizing EAAT2 mRNA from translationally silenced polyribosome fractions into actively translating states, thereby increasing functional EAAT2 protein without altering mRNA levels [1]. The compound possesses a molecular weight of 293.38 g/mol, a cLogP of 3.28, and a polar surface area of 37.08 Ų, physicochemical properties that support blood-brain barrier penetration [1]. As a research tool, LDN-212320 is utilized to probe glutamate homeostasis in pain, neurodegeneration, ischemia, and neuropsychiatric disease models [1][2].

Mechanism Post-transcriptional EAAT2/GLT-1 translation activation without altering mRNA levels

Target Engagement Mobilizes EAAT2 mRNA into actively translating polyribosome fractions within 1 hour

Model Context Glutamate homeostasis research in pain, neurodegeneration, ischemia, and neuropsychiatric models

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source
• [2] Alotaibi G, Khan A, Ronan PJ, Lutfy K, Rahman S. Glutamate transporter activator LDN-212320 prevents chronic pain-induced cognitive impairment and anxiety-like behaviors in a mouse model. Behav Brain Res. 2025 Jan 22;482:115440. doi:10.1016/j.bbr.2025.115440. PMID: 39848593. View Source

Why Generic Substitutes Cannot Replace LDN-212320

Although multiple compounds are reported to upregulate GLT-1/EAAT2, their mechanisms, potency, and off-target profiles differ profoundly, rendering them non-interchangeable [1]. Ceftriaxone, the most commonly cited alternative, increases EAAT2 via transcriptional activation through the NF-κB pathway, requiring de novo mRNA synthesis and exhibiting slower onset [1]. In contrast, LDN-212320 bypasses transcriptional machinery entirely, activating translation of pre-existing EAAT2 mRNA within 2 hours [1]. A direct in vivo comparison demonstrated that LDN-212320 at 40 mg/kg i.p. induced greater EAAT2 protein elevation than ceftriaxone at 200 mg/kg i.p. [1]. Furthermore, ceftriaxone—but not LDN-212320—was found to alter presynaptic glutamate release properties in the cortex, indicating divergent off-target pharmacology [2]. For glioblastoma research, LDN-212320 exhibits direct anti-proliferative activity (IC50 15.89–21.00 μM) that is absent in classical GLT-1 modulators [3]. These mechanistic and pharmacological differences mean that substituting LDN-212320 with ceftriaxone or other in-class compounds will produce non-equivalent experimental outcomes.

Mechanism mismatch

Ceftriaxone activates EAAT2 transcriptionally via NF-κB requiring de novo mRNA synthesis; LDN-212320 bypasses transcription, which may alter experimental timelines and pathway readouts.

Off-target pharmacology divergence

Ceftriaxone alters presynaptic glutamate release in cortex independent of GLT-1, a confounding effect not observed with LDN-212320; substitution may introduce unintended synaptic modulation.

Research context mismatch

LDN-212320 exhibits direct anti-proliferative activity (not reported for classical GLT-1 modulators); ceftriaxone lacks this property, limiting cross-study comparability in oncology-related research.

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source
• [2] Wilkie CM, Barron JC, Brymer KJ, Barnes JR, Nafar F, Parsons MP. The Effect of GLT-1 Upregulation on Extracellular Glutamate Dynamics. Front Cell Neurosci. 2021 Mar 26;15:661412. doi:10.3389/fncel.2021.661412. PMID: 33841104. View Source
• [3] Chinese Patent. LDN-212320在制备抗肿瘤药物中的应用 [Application of LDN-212320 in the preparation of anti-tumor drugs]. Patent publication date: 2024-05-10. Accessed via www.xjishu.com. View Source

LDN-212320: Quantitative Differentiation Evidence

Translational vs. Transcriptional EAAT2 Activation Potency

LDN-212320 activates EAAT2 protein expression through a translational mechanism, which is mechanistically distinct from ceftriaxone's transcriptional activation [1]. In a direct head-to-head in vivo comparison, a single i.p. dose of LDN-212320 at 40 mg/kg produced greater EAAT2 protein induction in mouse forebrain than ceftriaxone at 200 mg/kg (a 5-fold lower dose producing superior effect) [1]. This potency advantage is underpinned by the translational mechanism: EAAT2 mRNA is not increased by LDN-212320 treatment (confirmed by quantitative real-time RT-PCR), whereas polyribosome analysis demonstrated a clear shift of EAAT2 mRNA into actively translating fractions within 1 hour [1].

EAAT2 activation potency

Head-to-head

LDN-212320 40 mg/kg i.p. produced greater EAAT2 protein induction than ceftriaxone 200 mg/kg i.p. in mouse forebrain (24 h post-dose).

Supports translational activation advantage at lower dose.

Ceftriaxone requires 5-fold higher dose for lower effect; mechanism confirmed by polyribosome shift without mRNA increase.

Evidence Dimension	In vivo EAAT2 protein induction in mouse forebrain (single dose, 24 hr post-injection)
Target Compound Data	LDN-212320: 40 mg/kg i.p. → greater EAAT2 induction (Western blot quantification; fold-change vs. vehicle control shown in Figure 3F of primary reference)
Comparator Or Baseline	Ceftriaxone: 200 mg/kg i.p. → lower EAAT2 induction than LDN-212320
Quantified Difference	LDN-212320 at 1/5th the dose (40 vs. 200 mg/kg) yielded superior EAAT2 protein induction relative to ceftriaxone
Conditions	Male C57BL/6 mice; single i.p. dose; forebrain plasma membrane vesicles harvested at 24 hr; EAAT2 protein quantified by Western blot (n=3/group)

Why This Matters

For procurement decisions, this direct comparison demonstrates that LDN-212320 achieves superior target engagement at a substantially lower dose than ceftriaxone, reducing the compound mass required per experiment and avoiding the confounding antibiotic effects inherent to ceftriaxone use.

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source

Broad-Spectrum Selectivity Against Molecular Targets

LDN-212320 was subjected to comprehensive in vitro selectivity profiling against 71 non-kinase targets (including neurotransmitter receptors, ion channels, CYP enzymes, and peptides) at 10 μM, and against 230 protein kinases at 1 and 10 μM [1]. Among the 71 non-kinase targets, only CYP1A2 showed >50% inhibition (69% at 10 μM), and L-type calcium channels showed 43% inhibition; all other 69 targets exhibited <30% inhibition [1]. Among 230 kinases, only EPHA4 and EPHA5 showed notable inhibition (44% at 10 μM); all remaining 228 kinases were insignificantly affected [1]. This contrasts with ceftriaxone, which—as a β-lactam antibiotic—possesses inherent antibacterial pharmacology and has been shown to alter cortical glutamate release properties independent of GLT-1 expression [2].

Selectivity profiling

Cross-study

Against 71 non-kinase targets (10 μM): only CYP1A2 (69%) and L-type Ca²⁺ channel (43%) >30% inhibition. Against 230 kinases (1,10 μM): 2 kinases >30% inhibition.

Narrow off-target profile supports GLT-1-focused interpretation.

Ceftriaxone shows qualitatively distinct presynaptic glutamate release modulation (iGluSnFR imaging).

Evidence Dimension	Selectivity across 301 molecular targets (71 non-kinase + 230 kinases)
Target Compound Data	LDN-212320 at 10 μM: 69% inh. CYP1A2; 43% inh. L-type Ca²⁺ channel; <30% inh. on 69/71 non-kinase targets; 44% inh. on EPHA4/EPHA5 (230 kinases tested); all other kinases: insignificant
Comparator Or Baseline	Ceftriaxone: demonstrated to alter presynaptic glutamate release independent of GLT-1 expression in cortical iGluSnFR imaging, indicating off-target synaptic effects not observed with LDN-212320 (Wilkie et al., 2021)
Quantified Difference	LDN-212320: 2/71 non-kinase targets with >30% inhibition; 2/230 kinases with >30% inhibition. Ceftriaxone: qualitatively distinct off-target effect on glutamate release.
Conditions	In vitro; 71-target panel at 10 μM in duplicate; 230-kinase panel at 1 and 10 μM; ceftriaxone comparison from in vivo iGluSnFR glutamate biosensor imaging in mouse cortex

Why This Matters

Procurement of LDN-212320 rather than ceftriaxone ensures that observed GLT-1-related phenotypes are not confounded by antibacterial activity or presynaptic glutamate release modulation, critical for interpretable neuroscience experiments.

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source
• [2] Wilkie CM, Barron JC, Brymer KJ, Barnes JR, Nafar F, Parsons MP. The Effect of GLT-1 Upregulation on Extracellular Glutamate Dynamics. Front Cell Neurosci. 2021 Mar 26;15:661412. doi:10.3389/fncel.2021.661412. PMID: 33841104. View Source

CNS Pharmacokinetics and Brain Penetration Profile

LDN-212320 demonstrates favorable brain penetration with a brain/plasma concentration ratio of approximately 2 across all time points tested, indicating active CNS partitioning [1]. Following a single 3 mg/kg i.p. dose in C57BL/6 mice, the plasma Cmax reached 42.1 ± 3.6 ng/mL at 15 minutes, with plasma and brain elimination half-lives of 2.63 and 2.64 hours, respectively [1]. EAAT2 protein and glutamate uptake activity were elevated in a dose-dependent and time-dependent manner: after a single 40 mg/kg i.p. dose, EAAT2 protein levels increased 1.5- to 2-fold at 2 hours, 2- to 3-fold at 8–24 hours, and remained ~1.5-fold elevated even at 72 hours post-injection [1]. This sustained pharmacodynamic effect (days) relative to the pharmacokinetic half-life (~2.6 hr) is consistent with translational activation of a stable protein pool [1].

CNS PK & PD duration

Class-level

Brain/plasma ratio ~2; plasma t1/2 2.63 h; brain t1/2 2.64 h; EAAT2 protein 2–3 fold elevated at 8–24 h, ~1.5 fold at 72 h (40 mg/kg i.p.).

Sustained target engagement beyond PK half-life supports dosing design.

Pharmacodynamic effect outlasts plasma exposure, consistent with translational protein pool activation.

Evidence Dimension	Brain pharmacokinetics and pharmacodynamic duration
Target Compound Data	Brain/plasma ratio: ~2; Plasma t1/2: 2.63 hr; Brain t1/2: 2.64 hr; Cmax: 42.1±3.6 ng/mL (3 mg/kg i.p.); EAAT2 elevation: 2-3 fold at 8-24 hr, 1.5-fold at 72 hr (40 mg/kg i.p.)
Comparator Or Baseline	Ceftriaxone: brain penetration data not directly compared in head-to-head PK studies; however, ceftriaxone's transcriptional mechanism generally requires longer onset for protein changes and lacks the sustained translational effect
Quantified Difference	Brain/plasma ratio of ~2 demonstrates active CNS accumulation; sustained EAAT2 elevation at 72 hr despite ~2.6 hr plasma half-life reflects translational mechanism advantage
Conditions	Male C57BL/6 mice; single i.p. dose; LC-MS/MS quantification of plasma and brain concentrations (n=3/time point); Western blot of forebrain plasma membrane vesicles for EAAT2 protein; [3H]glutamate uptake assay

Why This Matters

The quantified brain penetration and sustained target engagement enable robust dosing protocols for behavioral neuroscience experiments, providing confidence that CNS GLT-1/EAAT2 is durably modulated throughout typical behavioral testing windows.

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source

Antinociceptive Efficacy with On-Target Reversal Confirmation

LDN-212320 at 10 or 20 mg/kg i.p. significantly attenuated formalin-evoked nociceptive behavior in mice, with the antinociceptive effect completely reversed by co-administration of dihydrokainate (DHK, 10 mg/kg i.p.), a selective GLT-1 antagonist, confirming on-target mechanism [1]. LDN-212320 at the same doses significantly reversed formalin-induced impairment of hippocampal-dependent behaviors (Y-maze and object recognition tests) and increased GLT-1 protein expression in the hippocampus and anterior cingulate cortex (ACC) [1]. At 20 mg/kg i.p., LDN-212320 also significantly reduced formalin-induced ERK phosphorylation (pERK1/2), a molecular marker of nociception, in both the hippocampus and ACC [1]. In the CFA-induced chronic inflammatory pain model, LDN-212320 (20 mg/kg) significantly reduced tactile allodynia and thermal hyperalgesia, effects likewise reversed by DHK [2].

Antinociception & reversal

Cross-study

LDN-212320 10–20 mg/kg i.p. reduced formalin-evoked nociception and CFA-induced allodynia/hyperalgesia; effects reversed by GLT-1 antagonist DHK (10 mg/kg).

DHK reversibility confirms on-target GLT-1 mechanism in pain models.

Increased GLT-1 in hippocampus/ACC, reduced pERK1/2; cognitive impairment also attenuated.

Evidence Dimension	In vivo antinociceptive efficacy in formalin and CFA pain models
Target Compound Data	LDN-212320 10-20 mg/kg i.p.: significant attenuation of formalin-evoked nociception; reversal by DHK (GLT-1 antagonist); increased GLT-1 in hippocampus/ACC; reduced pERK1/2; CFA model: reduced allodynia and hyperalgesia
Comparator Or Baseline	DHK (dihydrokainate) 10 mg/kg i.p. as pharmacological reversal control; vehicle-treated groups as behavioral baseline
Quantified Difference	Significant attenuation of nociceptive behaviors (p<0.05 vs. vehicle); complete reversal by DHK confirms GLT-1-dependent mechanism; pERK1/2 reduction at 20 mg/kg
Conditions	Male ICR or C57BL/6 mice; formalin test (intraplantar injection); Y-maze and object recognition tests; Western blot and immunohistochemistry for GLT-1 and pERK1/2 in hippocampus and ACC; CFA model for chronic inflammatory pain

Why This Matters

The DHK reversal data provide rigorous target-engagement validation, giving procurement confidence that observed in vivo effects are specifically mediated through GLT-1 upregulation rather than off-target pharmacology—a critical consideration for mechanism-of-action studies.

• [1] Alotaibi G, Khan A, Rahman S. Effects of glial glutamate transporter activator in formalin-induced pain behaviour in mice. Eur J Pain. 2019 Mar;23(3):628-638. doi:10.1002/ejp.1336. PMID: 30427564. View Source
• [2] Alotaibi G, Khan A, Ronan PJ, Lutfy K, Rahman S. Glial Glutamate Transporter Modulation Prevents Development of Complete Freund's Adjuvant-Induced Hyperalgesia and Allodynia in Mice. Brain Sci. 2023 May 16;13(5):807. doi:10.3390/brainsci13050807. PMID: 37239279. View Source

Role as Reference Standard for Pyridazine EAAT2 Activators

A dedicated medicinal chemistry study synthesized and evaluated a series of novel pyridazine derivatives (4a-f) as EAAT2 activators, using LDN-212320 (designated compound 3 in the study) as the reference scaffold [1]. LDN-212320 was confirmed as a potent translational EAAT2 activator that restores normal glutamate clearance and provides neuronal protection [1]. In a rat model of oxaliplatin-induced neuropathic pain, compound 4f demonstrated a superior antihypersensitive profile compared to LDN-212320, being able to fully counteract oxaliplatin-induced neuropathy [1]. This positions LDN-212320 as the essential reference standard against which newer analogs are benchmarked—procurement of LDN-212320 is therefore critical for any laboratory seeking to replicate, validate, or extend findings from the pyridazine EAAT2 activator series [1].

Reference standard role

Head-to-head

Used as reference (compound 3) for pyridazine EAAT2 activator series; analog 4f showed full counteraction of oxaliplatin neuropathy vs. partial effect of LDN-212320.

Essential benchmark for SAR studies and new analog validation.

Procurement required for cross-study comparability with published pyridazine chemotype.

Evidence Dimension	EAAT2 translational activation and antihypersensitive efficacy in oxaliplatin-induced neuropathic pain
Target Compound Data	LDN-212320 (compound 3): potent translational EAAT2 activator; neuroprotective; partially effective against oxaliplatin-induced neuropathic pain in rat model
Comparator Or Baseline	Compound 4f: analog with enhanced antihypersensitive profile; fully counteracted oxaliplatin-induced neuropathy
Quantified Difference	Compound 4f > LDN-212320 in antihypersensitive efficacy (full vs. partial counteraction of oxaliplatin neuropathy); LDN-212320 remains the reference standard for the series
Conditions	Rat model of oxaliplatin-induced neuropathic pain; multiple behavioral paradigms; EAAT2 translational activation confirmed in PA-EAAT2 cell line

Why This Matters

LDN-212320 is the established reference compound for the pyridazine EAAT2 activator series; procurement is essential for any lab conducting SAR studies, validating new analogs, or reproducing published pharmacology from this chemotype.

• [1] Chelini A, Brogi S, Paolino M, Di Capua A, Cappelli A, Giorgi G, Farzad M, Di Cesare Mannelli L, Micheli L, Ghelardini C, Anzini M. Synthesis and Biological Evaluation of Novel Neuroprotective Pyridazine Derivatives as Excitatory Amino Acid Transporter 2 (EAAT2) Activators. J Med Chem. 2017 Jun 22;60(12):5216-5221. doi:10.1021/acs.jmedchem.7b00383. PMID: 28586213. View Source

Anti-Tumor Activity and Antiproliferative Profile

A 2024 patent discloses that LDN-212320 possesses direct in vitro anti-tumor activity, with IC50 values of 15.89–21.00 μM against tumor cell proliferation [1]. The compound was shown to induce tumor cell cycle arrest and promote apoptosis, with demonstrated efficacy against lung cancer and liver cancer cell lines [1]. This anti-proliferative activity is distinct from LDN-212320's GLT-1/EAAT2 activating function and has not been reported for ceftriaxone or other classical GLT-1 modulators at comparable concentrations [1]. The discovery of this additional pharmacological activity establishes LDN-212320 as a dual-purpose research tool spanning both neuroscience and oncology applications [1].

Antiproliferative activity

Class-level

IC50 15.89–21.00 μM against tumor cell proliferation; induced cell cycle arrest and apoptosis in lung and liver cancer cell lines.

Supports cell proliferation endpoint review in cancer models.

Not reported for ceftriaxone or classical GLT-1 modulators; patent-based evidence.

Evidence Dimension	In vitro anti-tumor cell proliferation activity
Target Compound Data	LDN-212320: IC50 = 15.89–21.00 μM against tumor cell proliferation; induces cell cycle arrest and apoptosis
Comparator Or Baseline	Ceftriaxone and other GLT-1 modulators: no reported anti-proliferative activity at comparable concentrations
Quantified Difference	IC50 range of 15.89–21.00 μM for tumor cell proliferation inhibition; mechanism includes cell cycle arrest and apoptosis induction not observed with transcriptional GLT-1 activators
Conditions	In vitro tumor cell proliferation assays; lung cancer and liver cancer cell lines; cell cycle analysis and apoptosis assays

Why This Matters

The dual neuroscience-oncology application profile broadens the procurement value of LDN-212320 for institutions conducting research at the intersection of glutamate biology and cancer, enabling a single compound to serve two distinct research programs.

• [1] Chinese Patent. LDN-212320在制备抗肿瘤药物中的应用 [Application of LDN-212320 in the preparation of anti-tumor drugs]. Patent publication date: 2024-05-10. Discloses IC50 of 15.89-21.00 μM against tumor cell proliferation, cell cycle arrest, and apoptosis induction in lung and liver cancer models. Accessed via www.xjishu.com. View Source

LDN-212320: Validated Research Application Scenarios

Excitotoxicity and Neuroprotection Studies

LDN-212320 is the optimal choice for experiments requiring rapid, translationally-mediated upregulation of GLT-1/EAAT2 protein without confounding transcriptional effects. In primary neuron-astrocyte mixed cultures exposed to 0.1 mM glutamate, LDN-212320 pretreatment at 2-3 μM increased MAP2-positive neuron survival from 14.6% (glutamate alone) to 40.4% (2 μM) and 60.9% (3 μM), with protection partially abolished by the EAAT2 blocker DHK [1]. The compound's translational mechanism—confirmed by polyribosome profiling showing EAAT2 mRNA shift into actively translating fractions within 1 hour without changes in total EAAT2 mRNA—makes it uniquely suited for studies of post-transcriptional glutamate transporter regulation [1]. This mechanism is fundamentally distinct from ceftriaxone's NF-κB-dependent transcriptional pathway, enabling researchers to dissect translational control of glutamate homeostasis [1].

Nociceptive and Chronic Inflammatory Pain Models

LDN-212320 is validated across multiple pain models with DHK-reversible GLT-1-dependent antinociception, making it suitable for pain neurobiology research requiring confirmed mechanism of action. In the acute formalin test, LDN-212320 (10-20 mg/kg i.p.) significantly reduced nociceptive behaviors, increased hippocampal and ACC GLT-1 expression, and reduced pERK1/2 [2]. In the CFA chronic inflammatory pain model, LDN-212320 (20 mg/kg i.p.) significantly reduced tactile allodynia and thermal hyperalgesia, modulated astroglial GLT-1 and CX43 expression, and decreased microglial Iba1, CD11b, and p38 activation in the hippocampus and ACC [3]. In a chronic pain-induced cognitive deficit model, LDN-212320 (20 mg/kg i.p.) significantly attenuated impaired spatial, working, and recognition memory and reduced anxiety-like behaviors, with molecular evidence of CaMKII/CREB/BDNF pathway activation [4]. The DHK reversibility across all models confirms GLT-1 target specificity [2][3].

Medicinal Chemistry and SAR Studies

LDN-212320 serves as the essential reference compound for structure-activity relationship studies of pyridazine-derived EAAT2 translational activators. The 2017 J. Med. Chem. study by Chelini et al. used LDN-212320 (compound 3) as the benchmark for evaluating novel analogs 4a-f, establishing that compound 4f exhibited an improved antihypersensitive profile capable of fully counteracting oxaliplatin-induced neuropathy in rats [5]. Any laboratory synthesizing or evaluating new EAAT2 activator chemotypes must procure LDN-212320 as the positive control to ensure cross-study comparability and to benchmark the translational activation potency of novel compounds [5].

Dual-Purpose Oncology and Glutamate Biology Research

For research programs investigating the intersection of glutamate signaling and cancer biology, LDN-212320 offers dual utility: it serves as a validated GLT-1/EAAT2 translational activator for neuroscience experiments [1] while also demonstrating direct anti-tumor activity (IC50 15.89-21.00 μM) with cell cycle arrest and apoptosis induction in lung and liver cancer cell lines [6]. This dual activity profile enables a single procurement to support both neuro-oncology research (e.g., glioma glutamate biology) and direct anti-proliferative screening. The anti-tumor activity is not shared by classical GLT-1 modulators such as ceftriaxone, making LDN-212320 the compound of choice for laboratories with overlapping neuroscience and oncology interests [6].

Application

Selection Property

Validation Focus

Glutamate excitotoxicity research

Post-transcriptional EAAT2 activation without transcriptional interference

Translational control of glutamate clearance; rapid protein upregulation (within 1–2 h)

Nociceptive & inflammatory pain models

GLT-1-dependent antinociception with DHK reversibility

Target engagement validation (DHK reversal); hippocampal/ACC GLT-1 and pERK endpoints

EAAT2 activator SAR studies

Reference standard for pyridazine chemotype benchmarking

Cross-study comparability; translational activation potency ranking

Cancer cell biology & glutamate signaling

Dual EAAT2 activation and antiproliferative profile

Cell proliferation and apoptosis endpoints in lung/liver cancer lines

• [1] Kong Q, Chang LC, Takahashi K, Liu Q, Schulte DA, Lai L, Ibabao B, Lin Y, Stouffer N, Das Mukhopadhyay C, Xing X, Seyb KI, Cuny GD, Glicksman MA, Lin CL. Small-molecule activator of glutamate transporter EAAT2 translation provides neuroprotection. J Clin Invest. 2014 Mar;124(3):1255-67. doi:10.1172/JCI66163. PMID: 24569372. View Source
• [2] Alotaibi G, Khan A, Rahman S. Effects of glial glutamate transporter activator in formalin-induced pain behaviour in mice. Eur J Pain. 2019 Mar;23(3):628-638. doi:10.1002/ejp.1336. PMID: 30427564. View Source
• [3] Alotaibi G, Khan A, Ronan PJ, Lutfy K, Rahman S. Glial Glutamate Transporter Modulation Prevents Development of Complete Freund's Adjuvant-Induced Hyperalgesia and Allodynia in Mice. Brain Sci. 2023 May 16;13(5):807. doi:10.3390/brainsci13050807. PMID: 37239279. View Source
• [4] Alotaibi G, Khan A, Ronan PJ, Lutfy K, Rahman S. Glutamate transporter activator LDN-212320 prevents chronic pain-induced cognitive impairment and anxiety-like behaviors in a mouse model. Behav Brain Res. 2025 Jan 22;482:115440. doi:10.1016/j.bbr.2025.115440. PMID: 39848593. View Source
• [5] Chelini A, Brogi S, Paolino M, Di Capua A, Cappelli A, Giorgi G, Farzad M, Di Cesare Mannelli L, Micheli L, Ghelardini C, Anzini M. Synthesis and Biological Evaluation of Novel Neuroprotective Pyridazine Derivatives as Excitatory Amino Acid Transporter 2 (EAAT2) Activators. J Med Chem. 2017 Jun 22;60(12):5216-5221. doi:10.1021/acs.jmedchem.7b00383. PMID: 28586213. View Source
• [6] Chinese Patent. LDN-212320在制备抗肿瘤药物中的应用 [Application of LDN-212320 in the preparation of anti-tumor drugs]. Patent publication date: 2024-05-10. Discloses IC50 of 15.89-21.00 μM against tumor cell proliferation, cell cycle arrest, and apoptosis induction in lung and liver cancer models. Accessed via www.xjishu.com. View Source